Ethyl 2-cyclohexylthiazole-4-carboxylate

• CAS RN: 923605-07-6
• Molecular Formula: C12H17NO2S
• Molecular Weight: 239.34 g/mol
• IUPAC Name: ethyl 2-cyclohexyl-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C12H17NO2S/c1-2-15-12(14)10-8-16-11(13-10)9-6-4-3-5-7-9/h8-9H,2-7H2,1H3
• InChI Key: VACXECRSMZAFLC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)C2CCCCC2

Description

Ethyl 2-cyclohexylthiazole-4-carboxylate is a useful research compound. Its molecular formula is C12H17NO2S and its molecular weight is 239.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of cyclohexanecarbothioic acid amide (115, 5.5 g, 38.3 mmol) and ethyl 3-bromopyruvate (90%, 8.3 g, 38.3 mmol) in THF (200 mL) was heated to reflux. After 2 h, the reaction mixture was cooled to room temperature for 12 h. Then, the solvent was evaporated and the residue was purified by column chromatography (gradient of heptane/AcOEt, 90:10 to 75:25) to afford 6.8 g (74%) of the title compound 116 as a clear liquid.